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Compound of Interest

Compound Name: (3S)-4-ethylhexan-3-ol

Cat. No.: B14752691

Get Quote

Part 1: Executive Summary & Chemical Identity
(3S)-4-ethylhexan-3-ol is a chiral secondary alcohol characterized by a specific spatial

arrangement of the hydroxyl group at the C3 position. While frequently encountered in its

racemic form (4-ethylhexan-3-ol) in industrial applications as a solvent or intermediate, the

(3S)-enantiomer is of particular interest in asymmetric synthesis and biological activity studies

due to the distinct interactions of chiral alcohols with biological receptors.

This guide provides a rigorous analysis of the physicochemical properties, stereochemical

configuration, and synthesis pathways of (3S)-4-ethylhexan-3-ol. It addresses the common

misconception regarding the chirality of the C4 position and establishes a validated data profile

for research applications.
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Identifier Details

IUPAC Name (3S)-4-ethylhexan-3-ol

Common Name 4-Ethyl-3-hexanol

CAS Number (General)
19780-44-0 (Note: This CAS often refers to the

racemate or unspecified stereochemistry)

Molecular Formula C₈H₁₈O

Molecular Weight 130.23 g/mol

SMILES (Isomeric) CCC(CC)CC

InChI Key BOJLCKCCKQMGKD-MRVPVSSYSA-N

Stereochemical Analysis: The C3 vs. C4 Paradox
A critical structural feature of 4-ethylhexan-3-ol is the potential for stereocenters.[1]

C3 Position: The carbon at position 3 is bonded to a hydrogen, a hydroxyl group (-OH), an

ethyl group (C1-C2), and the C4-complex. Since all four groups are distinct, C3 is a chiral

center.

C4 Position: The carbon at position 4 is bonded to a hydrogen, the C3-complex, and two

ethyl groups (one being the C5-C6 tail, and the other being the substituent). Because it

possesses two identical ethyl groups, C4 is achiral.

Therefore, (3S)-4-ethylhexan-3-ol exists as a single enantiomer, not a diastereomer.

Part 2: Physical Properties Matrix[5]
The following data summarizes the physical constants. Note that scalar physical properties

(Boiling Point, Density, Refractive Index) of the (3S)-enantiomer are identical to those of the

racemate in an achiral environment.

Physicochemical Constants[6]
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Property Value / Range Condition / Note

Physical State Liquid @ 20 °C, 1 atm

Appearance Colorless to pale yellow Clear, homogenous

Odor Aromatic, earthy, alcohol-like Characteristic

Boiling Point 159.0 – 164.0 °C @ 760 mmHg

Melting Point -82 °C to -61 °C
Estimate based on structural

analogs

Density 0.835 – 0.841 g/mL @ 20 °C

Refractive Index (

)
1.430 – 1.432 @ 20 °C

Flash Point ~64.2 °C Closed Cup

Vapor Pressure ~0.45 mmHg @ 25 °C

LogP (Octanol/Water) 2.5 – 2.9 Predicted (Lipophilic)

Solubility (Water) Slightly soluble ~1600 mg/L (Estimate)

Solubility (Organic) Soluble
Ethanol, Ether, Acetone,

Chloroform

Spectral Characteristics (Identification)
IR Spectrum: Broad absorption at 3300–3400 cm⁻¹ (O-H stretch), strong bands at 2850–

2960 cm⁻¹ (C-H alkyl stretch).

1H NMR (CDCl3): Multiplets at δ 0.9 (CH3), δ 1.2–1.6 (CH2, CH), and a distinct multiplet at

δ 3.5 (CH-OH).

Mass Spectrometry (GC-MS): Molecular ion [M]+ often weak/absent. Prominent peaks at m/z

59, 41, 28 due to fragmentation.
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The synthesis of (3S)-4-ethylhexan-3-ol requires stereoselective control. While the racemic

mixture is produced via standard hydrogenation, the (3S)-isomer is obtained through

asymmetric hydrogenation or enzymatic resolution.

Synthesis Workflow
The primary precursor is 4-ethylhexan-3-one.

Racemic Synthesis: Catalytic hydrogenation (H2/Raney Ni or Pt/C) of 4-ethylhexan-3-one

yields (±)-4-ethylhexan-3-ol.

Enantioselective Synthesis: Asymmetric transfer hydrogenation (ATH) using a chiral

Ruthenium or Rhodium catalyst (e.g., RuCl(p-cymene)[(S,S)-Ts-DPEN]) allows for the

selective formation of the (3S)-alcohol.

Process Diagram
The following diagram illustrates the logic flow from the precursor to the specific enantiomer.
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Figure 1: Synthesis pathways comparing standard hydrogenation yielding racemate vs.

asymmetric routes to the (3S)-enantiomer.
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Part 4: Applications and Handling
Research & Industrial Applications

Chiral Intermediate: Used as a building block in the synthesis of complex pharmaceutical

agents where stereochemistry dictates potency.

Fragrance Industry: Branched alcohols often exhibit unique olfactory profiles. The (3S)-

isomer may possess distinct notes compared to the racemate or (3R)-isomer.

Solvent Systems: Due to its branched structure, it offers unique viscosity and solvation

properties for specialized coatings and ink formulations.

Safety Profile (GHS Classification)
Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H227: Combustible liquid.

Handling: Use in a well-ventilated fume hood. Wear nitrile gloves and safety goggles.

Part 5: Stereochemical Verification Logic
To ensure the integrity of the (3S) designation, researchers must verify the optical rotation.

While specific rotation values

are solvent-dependent and often proprietary for this specific intermediate, the sign of rotation
distinguishes it from the (3R) isomer.
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Figure 2: Logical breakdown of stereocenters confirming the mono-chiral nature of the

molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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